2-((tetrahydro-2H-pyran-4-yl)methoxy)-N-(3-(trifluoromethyl)phenyl)isonicotinamide

• IUPAC Name: 2-(oxan-4-ylmethoxy)-N-[3-(trifluoromethyl)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C19H19F3N2O3/c20-19(21,22)15-2-1-3-16(11-15)24-18(25)14-4-7-23-17(10-14)27-12-13-5-8-26-9-6-13/h1-4,7,10-11,13H,5-6,8-9,12H2,(H,24,25)
• InChI Key: HUXUKCBBCFWLIA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1COC2=NC=CC(=C2)C(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C19H19F3N2O3
• Molecular Weight: 380.4 g/mol

Description

2-((tetrahydro-2H-pyran-4-yl)methoxy)-N-(3-(trifluoromethyl)phenyl)isonicotinamide is a useful research compound. Its molecular formula is C19H19F3N2O3 and its molecular weight is 380.367. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methods and Catalytic Activities

• Green Synthesis Approaches : Studies have explored green, simple, and efficient methods for preparing pyranopyrazoles, utilizing isonicotinic acid as a dual and biological organocatalyst. Such methodologies emphasize environmentally friendly synthesis routes, highlighting the compound's role in sustainable chemistry practices (Zolfigol et al., 2013).

• Diversity-Oriented Synthesis : Research on the oxidative carbon-hydrogen bond activation has facilitated the synthesis of diverse tetrahydropyrans. This approach, coupled with click chemistry, provides rapid access to a wide range of structurally diverse compounds for biological screening, demonstrating the versatility of pyran-containing compounds in medicinal chemistry (Zaware et al., 2011).

Potential Biological Relevance

• Biological Activity : Some derivatives, such as comenic acid derivatives containing isoxazole and isothiazole moieties synthesized from pyran precursors, have shown synergistic effects when used in combination with antitumor drugs. This indicates the potential of pyran derivatives in enhancing the efficacy of existing cancer treatments (Kletskov et al., 2018).

• Carrier-Mediated Uptake in Cancer Therapy : The carrier-mediated uptake of novel small-molecule survivin suppressants into cancer cells has been studied, with certain pyran-containing compounds exhibiting potent antitumor activity. This research suggests the compound's relevance in developing new cancer therapeutics (Minematsu et al., 2009).